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Compound of Interest

Compound Name: 1-(3-Phenoxypropyl)hydrazine
CAS No.: 69781-95-9
Cat. No.: B3056247

Get Quote

Executive Summary

1-(3-Phenoxypropyl)hydrazine is a bifunctional organic building block characterized by a
lipophilic phenoxy ether linked via a propyl spacer to a highly reactive terminal hydrazine
moiety. Due to the unique nucleophilic and reductive properties of the hydrazine group, this
compound serves as a critical intermediate in the synthesis of complex nitrogen heterocycles
and neuropharmacological agents. This whitepaper details its physicochemical profile,
molecular weight derivation, and outlines a self-validating synthetic protocol designed to
overcome the classical challenges of hydrazine polyalkylation.

Physicochemical Properties & Structural Analysis

Understanding the core properties of 1-(3-Phenoxypropyl)hydrazine is essential for predicting
its behavior in synthetic workflows and biological systems.
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Table 1: Core Chemical Identity and Quantitative Data

Parameter Specification

Chemical Name 1-(3-Phenoxypropyl)hydrazine

CAS Registry Number 69781-95-9[1]

Molecular Formula C9H14N20]2]

Molecular Weight 166.22 g/mol [1]

SMILES String NNCCCOclcccecl[2]

Primary Precursor 3-Phenoxypropyl bromide (CAS: 588-63-6)[3]

Molecular Weight Calculation

The molecular weight of 166.22 g/mol is precisely derived from its atomic constituents[2]:

Carbon (C): 9 atoms x 12.011 g/mol = 108.10 g/mol

Hydrogen (H): 14 atoms x 1.008 g/mol = 14.11 g/mol

Nitrogen (N): 2 atoms x 14.007 g/mol = 28.01 g/mol

Oxygen (O): 1 atom x 15.999 g/mol = 16.00 g/mol

Total: ~166.22 g/mol [1]

Synthetic Methodologies: Overcoming
Polyalkylation

As an Application Scientist, one of the most frequent points of failure | observe in hydrazine
chemistry is the lack of control during alkylation.

The Causality of Alkylation Challenges: Direct alkylation of hydrazine with alkyl halides like3[3]
is inherently problematic. The positive inductive effect of the newly attached alkyl chain
increases the electron density on the substituted nitrogen. Consequently, the monoalkylated
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product becomes more nucleophilic than the unsubstituted starting material, leading to rapid
overalkylation (forming 1,1-disubstituted or 1,2-disubstituted hydrazines)[4].

To mitigate this, we employ a Protected Hydrazine Strategy, which acts as a self-validating and
highly controlled system.

Protocol: The Protected Hydrazine Route (Boc-
Hydrazine)

This protocol utilizes tert-butyl carbazate (Boc-hydrazine). The Boc group sterically hinders and
electronically deactivates one of the nitrogen atoms, forcing the SN2 alkylation to occur cleanly
at the terminal, unprotected nitrogen.

Step 1: Controlled Alkylation

e Procedure: Dissolve tert-butyl carbazate (1.2 eq) in anhydrous DMF. Add potassium
carbonate (K2COs, 2.0 eq) as a mild base. Slowly add 3-phenoxypropyl bromide (1.0 eq)
dropwise at 0°C.

o Causality Insight: K2COs is chosen over stronger bases (like NaH) to prevent the E2
elimination of the bromide, which would undesirably yield allyl phenyl ether instead of the
target intermediate.

Step 2: In-Process Validation
e Procedure: Monitor via TLC (Hexane:EtOAc 7:3).

« Validation: The disappearance of the bromide and the appearance of a new UV-active spot
(which stains positive with ninhydrin after heating) validates the formation of the Boc-
protected intermediate. LC-MS should confirm the intermediate mass (Expected [M+H]* =
267.1).

Step 3: Workup & Deprotection

e Procedure: Quench with water, extract with ethyl acetate, and wash thoroughly with brine to
remove DMF. Concentrate the organic layer. Dissolve the crude intermediate in
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dichloromethane (DCM) and add 4M HCI in dioxane (5.0 eq). Stir at room temperature for 2
hours.

Causality Insight: While Trifluoroacetic acid (TFA) is commonly used for Boc deprotection,
using HCl in dioxane directly yields the hydrochloride salt of the hydrazine. Hydrazine free
bases are highly prone to air oxidation (forming diazenes); isolating the product as an HCI
salt ensures long-term shelf stability.
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Fig 1. Synthetic pathways for 1-(3-Phenoxypropyl)hydrazine comparing direct vs. protected
routes.

Pharmacological and Chemical Applications

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b3056247/docs?utm_src=pdf-body-img#technical-whitepaper-1-3-phenoxypropyl-hydrazine-structural-characterization-synthetic-methodologies-and-applications
https://www.benchchem.com/product/b3056247/docs?utm_src=pdf-body#technical-whitepaper-1-3-phenoxypropyl-hydrazine-structural-characterization-synthetic-methodologies-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3056247?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hydrazine derivatives are indispensable building blocks in medicinal chemistry[4]. 1-(3-
Phenoxypropyl)hydrazine serves as a highly versatile precursor:

e Monoamine Oxidase (MAO) Inhibitors: The hydrazine pharmacophore is known to covalently
bind to the FAD cofactor within MAO enzymes. The lipophilic phenoxypropyl chain enhances
blood-brain barrier (BBB) penetration, making this scaffold valuable for developing novel
antidepressants and neuroprotective agents.

* Nitrogen Heterocycle Synthesis: The bifunctional nature of the hydrazine moiety allows for
rapid cyclization reactions with 1,3-diketones or a,B-unsaturated carbonyls, yielding
pyrazoles and pyrazolines—motifs ubiquitous in modern agrochemicals and

pharmaceuticals.
1-(3-Phenoxypropyl)hydrazine
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Fig 2: Downstream applications of 1-(3-Phenoxypropyl)hydrazine in drug discovery and
synthesis.
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Analytical Characterization Standards

To ensure scientific integrity, the synthesized 1-(3-phenoxypropyl)hydrazine must be
rigorously validated against the following analytical benchmarks:

e 'H NMR (CDCls, 400 MHz): Expect a multiplet around 6.9—7.3 ppm (5H, aromatic), a triplet
near 4.0 ppm (2H, -OCH:-), a triplet near 2.8 ppm (2H, -CH2-NH-), and a multiplet around
2.0 ppm (2H, central -CHz-). The exchangeable hydrazine protons (-NH-NHz, 3H) will appear
as a broad singlet, though this is highly dependent on concentration and solvent exchange.

e Mass Spectrometry (ESI-MS): The molecular ion peak [M+H]* must be observed at m/z
167.1 to confirm the exact molecular weight of 166.22 g/mol [1]. Note that hydrazines may
occasionally show in-source fragmentation (loss of NHs, -17 Da) depending on the ionization
energy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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